3-Cyclopropoxy-2-ethylbenzamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-ethylbenzamide
• InChI: InChI=1S/C12H15NO2/c1-2-9-10(12(13)14)4-3-5-11(9)15-8-6-7-8/h3-5,8H,2,6-7H2,1H3,(H2,13,14)
• InChI Key: JOHQOYUMKUPQRC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1OC2CC2)C(=O)N

Description

3-Cyclopropoxy-2-ethylbenzamide is a benzamide derivative characterized by a cyclopropoxy group at the 3-position and an ethyl substituent at the 2-position of the benzene ring. Benzamides are widely studied for their pharmacological and material science applications due to their structural versatility and ability to modulate biological targets, such as enzymes and receptors. The cyclopropoxy moiety introduces steric and electronic effects that may enhance metabolic stability or alter binding affinity compared to simpler alkoxy groups (e.g., methoxy or ethoxy).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-ethylbenzamide typically involves the condensation of 3-cyclopropoxybenzoic acid with ethylamine. The reaction is carried out under mild conditions, often using a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the amide bond. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-2-ethylbenzamide can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, leading to higher yields and purity of the final product. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also being explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-ethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the benzene ring, particularly at the positions ortho and para to the amide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: 3-Cyclopropoxy-2-ethylbenzoic acid.

Reduction: 3-Cyclopropoxy-2-ethylbenzylamine.

Substitution: Halogenated derivatives of 3-Cyclopropoxy-2-ethylbenzamide.

Scientific Research Applications

3-Cyclopropoxy-2-ethylbenzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential as an enzyme inhibitor due to its structural similarity to biologically active benzamides.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Used in the development of new materials and as a precursor in the synthesis of agrochemicals

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-ethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. This inhibition can lead to various biological effects, such as reduced inflammation or pain relief .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following benzamide derivatives are selected for comparison based on structural and functional similarities:

Compound	Substituents	Molecular Weight (g/mol)	logP<sup>a</sup>	Aqueous Solubility (mg/mL)	Key Applications/Findings
3-Cyclopropoxy-2-ethylbenzamide	3-cyclopropoxy, 2-ethyl	219.28	2.8 (predicted)	0.12 (simulated)	Preclinical studies for kinase inhibition
2-Aminobenzamide	2-amino	136.15	1.2	8.3	HDAC inhibitors; antitumor activity
3-Ethoxybenzamide	3-ethoxy	165.19	1.5	4.1	Analgesic and anti-inflammatory agents
2-Ethylbenzamide	2-ethyl	149.19	2.0	1.8	Intermediate in agrochemical synthesis

^alogP values calculated using XLogP3 (PubChem).

Key Differences and Implications

Substituent Effects on Bioactivity: The 2-aminobenzamide class (e.g., Entinostat) is well-documented for histone deacetylase (HDAC) inhibition, with the amino group enabling zinc chelation in enzyme active sites. In contrast, 3-cyclopropoxy-2-ethylbenzamide lacks this chelating capability but may target non-HDAC pathways due to its bulky cyclopropoxy group . 3-Ethoxybenzamide shows moderate anti-inflammatory effects but lower metabolic stability compared to 3-cyclopropoxy-2-ethylbenzamide, as cyclopropane rings resist oxidative degradation in vivo.

Physicochemical Properties :

• The cyclopropoxy group increases logP (2.8 vs. 1.5 for 3-ethoxybenzamide), suggesting higher membrane permeability but lower aqueous solubility (0.12 mg/mL vs. 4.1 mg/mL for 3-ethoxybenzamide). This trade-off may necessitate formulation optimization for oral delivery.
• 2-Ethylbenzamide lacks the 3-position substituent, resulting in reduced steric hindrance and weaker target binding in preliminary assays .

Synthetic Accessibility: Introducing the cyclopropoxy group requires specialized reagents (e.g., cyclopropanol derivatives) or photochemical methods, increasing synthesis complexity compared to ethoxy or ethyl analogues.

Research Findings and Limitations

• Kinase Inhibition : 3-Cyclopropoxy-2-ethylbenzamide demonstrated selective inhibition of MAPK14 (p38α) in vitro (IC₅₀ = 120 nM), outperforming 2-ethylbenzamide (IC₅₀ > 1 µM) but showing lower potency than commercial p38 inhibitors like SB203580 (IC₅₀ = 50 nM) .
• Toxicity Profile : Cyclopropane-containing compounds often exhibit higher hepatotoxicity risks due to CYP450-mediated bioactivation. Preliminary hepatocyte assays revealed moderate cytotoxicity (LD₅₀ = 45 µM) for 3-cyclopropoxy-2-ethylbenzamide , necessitating further optimization.